Cas no 940097-96-1 (4-bromo-5-formylthiophene-2-carboxylic acid)
940097-96-1 structure
Product Name:4-bromo-5-formylthiophene-2-carboxylic acid
CAS No:940097-96-1
MF:C6H3BrO3S
MW:235.055219888687
MDL:MFCD29042414
CID:4666499
PubChem ID:19261299
Update Time:2024-03-01
4-bromo-5-formylthiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-5-formylthiophene-2-carboxylic acid
- 4-bromo-5-formylthiophene-2-carboxylic acid
-
- MDL： MFCD29042414
- Inchi： 1S/C6H3BrO3S/c7-3-1-4(6(9)10)11-5(3)2-8/h1-2H,(H,9,10)
- InChI Key： UREDOEQKTBTCRT-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)SC(C=O)=C(Br)C=1
Computed Properties
- Exact Mass: 233.89863g/mol
- Monoisotopic Mass: 233.89863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 82.6Ų
4-bromo-5-formylthiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1957-0717-0.25g |
4-bromo-5-formylthiophene-2-carboxylic acid |
940097-96-1 | 95%+ | 0.25g |
$281.0 | 2023-09-06 | |
| Life Chemicals | F1957-0717-0.5g |
4-bromo-5-formylthiophene-2-carboxylic acid |
940097-96-1 | 95%+ | 0.5g |
$503.0 | 2023-09-06 | |
| Life Chemicals | F1957-0717-1g |
4-bromo-5-formylthiophene-2-carboxylic acid |
940097-96-1 | 95%+ | 1g |
$901.0 | 2023-09-06 | |
| Life Chemicals | F1957-0717-2.5g |
4-bromo-5-formylthiophene-2-carboxylic acid |
940097-96-1 | 95%+ | 2.5g |
$1963.0 | 2023-09-06 | |
| Life Chemicals | F1957-0717-5g |
4-bromo-5-formylthiophene-2-carboxylic acid |
940097-96-1 | 95%+ | 5g |
$2950.0 | 2023-09-06 | |
| Life Chemicals | F1957-0717-10g |
4-bromo-5-formylthiophene-2-carboxylic acid |
940097-96-1 | 95%+ | 10g |
$4122.0 | 2023-09-06 | |
| Key Organics Ltd | 5Y-0208-1MG |
4-bromo-5-formylthiophene-2-carboxylic acid |
940097-96-1 | >95% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 5Y-0208-5MG |
4-bromo-5-formylthiophene-2-carboxylic acid |
940097-96-1 | >95% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 5Y-0208-10MG |
4-bromo-5-formylthiophene-2-carboxylic acid |
940097-96-1 | >95% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 5Y-0208-0.5G |
4-bromo-5-formylthiophene-2-carboxylic acid |
940097-96-1 | >95% | 0.5g |
£435.00 | 2023-09-08 |
4-bromo-5-formylthiophene-2-carboxylic acid Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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